Cas no 2770556-74-4 ((9H-fluoren-9-yl)methyl N-(penta-3,4-dien-1-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(penta-3,4-dien-1-yl)carbamate
• CAS No: 2770556-74-4
• MF: C₂₀H₁₉NO₂
• MW: 305.370365381241
• CID: 5922647
• PubChem ID: 165994071
• Update Time: 2025-10-30

(9H-fluoren-9-yl)methyl N-(penta-3,4-dien-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-(penta-3,4-dien-1-yl)carbamate
• EN300-37397443
• 2770556-74-4

• Inchi： 1S/C20H19NO2/c1-2-3-8-13-21-20(22)23-14-19-17-11-6-4-9-15(17)16-10-5-7-12-18(16)19/h3-7,9-12,19H,1,8,13-14H2,(H,21,22)
• InChI Key： HYQMHJIQPGCAQM-UHFFFAOYSA-N
• SMILES： O(C(NCCC=C=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 305.141578849g/mol
• Monoisotopic Mass: 305.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(penta-3,4-dien-1-yl)carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-(penta-3,4-dien-1-yl)carbamate (CAS No. 2770556-74-4): Properties, Applications, and Innovations

The compound (9H-fluoren-9-yl)methyl N-(penta-3,4-dien-1-yl)carbamate (CAS No. 2770556-74-4) is a specialized carbamate derivative with a unique molecular structure combining a fluorenylmethyl group and a penta-3,4-dien-1-yl moiety. This structure grants it distinct chemical properties, making it valuable in organic synthesis, pharmaceutical research, and material science. Its Fmoc-protected amine functionality is particularly noteworthy, as it aligns with modern demands for peptide synthesis and bioconjugation strategies.

In recent years, the interest in click chemistry and bioorthogonal reactions has surged, driven by the need for efficient and selective molecular tagging. The penta-3,4-dien-1-yl group in this compound offers potential as a reactive handle for such applications, enabling researchers to explore novel ligation techniques. This aligns with trending topics like targeted drug delivery and proteomics, where precise molecular modifications are critical.

The Fmoc group in (9H-fluoren-9-yl)methyl N-(penta-3,4-dien-1-yl)carbamate is a cornerstone in solid-phase peptide synthesis (SPPS), a technique widely discussed in forums and academic circles. Users frequently search for "Fmoc deprotection methods" or "fluorenylmethyl applications," reflecting its relevance. This compound’s compatibility with automated synthesizers and green chemistry principles further enhances its appeal, addressing the growing demand for sustainable lab practices.

From a structural perspective, the conjugated diene in the penta-3,4-dien-1-yl chain introduces intriguing reactivity patterns. Researchers are investigating its role in cycloaddition reactions, a hotspot in polymer chemistry and nanomaterial design. Such applications are often linked to searches like "diene-based crosslinkers" or "functionalized carbamates," underscoring the compound’s interdisciplinary utility.

Stability and storage conditions are common concerns among users. (9H-fluoren-9-yl)methyl N-(penta-3,4-dien-1-yl)carbamate typically requires protection from light and moisture, with recommendations for storage at low temperatures. These details are critical for laboratories focusing on long-term reagent preservation, a topic frequently queried in scientific databases.

In summary, (9H-fluoren-9-yl)methyl N-(penta-3,4-dien-1-yl)carbamate (CAS No. 2770556-74-4) bridges gaps between traditional organic chemistry and cutting-edge applications. Its dual functionality as a protecting group and a reactive intermediate positions it as a versatile tool for innovators exploring biocompatible materials, catalysis, and beyond.